Cas no 80971-59-1 (alpha-D-fructofuranose 2-butyl ether)
Alpha-D-fructofuranose 2-butyl ether is a specialized carbohydrate derivative with applications in organic synthesis and pharmaceutical research. Its unique ether linkage enhances solubility and stability, making it valuable for glycosylation studies and prodrug development. The butyl group introduces lipophilicity, facilitating membrane permeability and broadening its utility in bioactive compound design.
80971-59-1 structure
Product Name:alpha-D-fructofuranose 2-butyl ether
CAS No:80971-59-1
MF:C10H20O6
MW:236.262204170227
CID:1998413
PubChem ID:13386214
Update Time:2025-06-17
alpha-D-fructofuranose 2-butyl ether Chemical and Physical Properties
Names and Identifiers
-
- alpha-D-fructofuranose 2-butyl ether
- butyl alpha-D-fructofuranoside
- n-butyl alpha-D-fructofuranoside
- n-butyl-alpha-D-fructofuranoside
- SCHEMBL11033700
- (2S,3S,4S,5R)-2-butoxy-2,5-bis(hydroxymethyl)oxolane-3,4-diol
- 80971-59-1
- n-Butyl
- CS-0898529
- (2S,3S,4S,5R)-2-Butoxy-2,5-bis(hydroxymethyl)tetrahydrofuran-3,4-diol
- A-D-fructofuranoside
- HY-N12344
-
- Inchi： 1S/C10H20O6/c1-2-3-4-15-10(6-12)9(14)8(13)7(5-11)16-10/h7-9,11-14H,2-6H2,1H3/t7-,8-,9+,10+/m1/s1
- InChI Key： XRGRZXPJJVQDJO-IMSYWVGJSA-N
- SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@]1(CO)OCCCC)O)O
Computed Properties
- Exact Mass: 236.12598835g/mol
- Monoisotopic Mass: 236.12598835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 99.4Ų
alpha-D-fructofuranose 2-butyl ether Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A2308589-5mg |
(2S,3S,4S,5R)-2-Butoxy-2,5-bis(hydroxymethyl)tetrahydrofuran-3,4-diol |
80971-59-1 | 98% | 5mg |
$245.0 | 2025-04-16 |
alpha-D-fructofuranose 2-butyl ether Suppliers
Amadis Chemical Company Limited
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(CAS:80971-59-1)alpha-D-fructofuranose 2-butyl ether
Order Number:A1241807
Stock Status:in Stock
Quantity:5mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:55
Price ($):220
Email:sales@amadischem.com
NewCan Biotech Limited
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Audited Supplier
(CAS:80971-59-1)Butyl α-D-fructofuranoside
Order Number:NC33720
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:02
Price ($):Price inquiry
Email:sales@newcanbio.com
alpha-D-fructofuranose 2-butyl ether Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
80971-59-1 (alpha-D-fructofuranose 2-butyl ether) Related Products
- 81024-99-9(a-D-Fructofuranoside, ethyl (9CI))
- 105653-96-1(2-Furanol, tetrahydro-4,4-dimethoxy-2,5-dimethyl-, trans- (9CI))
- 9013-95-0(Levan - from Serratia Levanicum)
- 15219-93-9(a-D-Fructofuranoside, methyl)
- 470-58-6(D-Fructose, 1-O-b-D-fructofuranosyl-)
- 80971-60-4(n-Butyl-β-D-fructofuranoside)
- 13403-14-0(Methyl b-D-fructofuranoside)
- 546-42-9(Di-b-D-fructofuranose2,6':6,2'-dianhydride)
- 1820-84-4((2R,3S,4S,5R)-2-Ethoxy-2,5-bis(hydroxymethyl)tetrahydrofuran-3,4-diol)
- 105654-02-2(2-Furanol, tetrahydro-4,4-dimethoxy-2,5-dimethyl-, cis- (9CI))
